Cas no 38135-36-3 (Benzeneacetonitrile, 2-[2-(4-bromophenyl)ethyl]-)

• Product Name: Benzeneacetonitrile, 2-[2-(4-bromophenyl)ethyl]-
• CAS No: 38135-36-3
• MF: C₁₆H₁₄BrN
• MW: 300.193063259125
• CID: 1487981
• Update Time: 2024-08-23

Benzeneacetonitrile, 2-[2-(4-bromophenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 2-[2-(4-bromophenyl)ethyl]-

• Inchi： 1S/C16H14BrN/c17-16-9-6-13(7-10-16)5-8-14-3-1-2-4-15(14)11-12-18/h1-4,6-7,9-10H,5,8,11H2
• InChI Key： UDRGUXNMTKAUPO-UHFFFAOYSA-N
• SMILES： C1(CC#N)=CC=CC=C1CCC1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 299.03102

Experimental Properties

• Density: 1.332±0.06 g/cm3(Predicted)
• Boiling Point: 398.0±27.0 °C(Predicted)
• PSA: 23.79